16:0 MPB PE

• Molecular Formula: C51H84N2O11P-
• Molecular Weight: 932.2 g/mol
• InChI: InChI=1S/C51H85N2O11P/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-32-50(57)61-42-46(64-51(58)33-28-26-24-22-20-18-16-14-12-10-8-6-4-2)43-63-65(59,60)62-41-40-52-47(54)31-29-30-44-34-36-45(37-35-44)53-48(55)38-39-49(53)56/h34-39,46H,3-33,40-43H2,1-2H3,(H,52,54)(H,59,60)/p-1/t46-/m1/s1
• InChIKey: TWNTTXHQOKMLGX-YACUFSJGSA-M

16:0 MPB PE Overview

16:0 MPB PE (CAS 384835-50-1), chemically designated as 1,2-dipalmitoyl-sn-glycero-3-phosphoethanolamine-N-[4-(p-maleimidophenyl)butyramide] (sodium salt), is a thiol-reactive, maleimide-functionalized glycerophospholipid. It is composed of a phosphoethanolamine headgroup linked to two saturated C16:0 (palmitoyl) fatty acyl chains via a glycerol backbone, and features a terminal maleimide group tethered by a phenylbutyramide spacer for covalent conjugation . This compound is specifically utilized in the formulation of functionalized liposomes and biomimetic membranes, where it serves as a covalent anchor for thiol-containing biomolecules, including peptides, proteins, and antibodies, for applications in targeted drug delivery and surface plasmon resonance (SPR)-based binding assays .

Maleimide-thiol conjugation for oriented biomolecule coupling

Saturated 16:0 chains support bilayer rigidity at physiological temperature

Sodium salt form reported to support aqueous solubility

Why 16:0 MPB PE Is Irreplaceable

The specific molecular architecture of 16:0 MPB PE—combining a saturated di-C16:0 acyl chain, a short hydrophobic spacer, and a para-maleimidophenyl group—dictates its unique performance profile. In contrast to structurally distinct alternatives, such as the pyridyldithiopropionyl (PDP)-based thiol-reactive lipids which form reversible disulfide linkages , or PEGylated maleimide lipids like DSPE-PEG-Mal which alter the liposome's 'stealth' properties and macrophage recognition [1], 16:0 MPB PE offers a unique balance of irreversible conjugation efficiency, high-purity availability, and compatibility with membrane models. Simple in-class substitution fails because key performance metrics—including the coupling yield and the in vitro/in vivo targeting outcomes—are profoundly influenced by the spacer length, polarity, and membrane insertion characteristics specific to this lipid [2]. Furthermore, the potential for significant impurity in generic MPB-PE preparations, which can compromise up to 40% of the product and severely impair coupling efficiency [3], underscores the critical need for sourcing a defined, high-purity 16:0 MPB PE.

18:1 MPB PE (oleoyl chains) has a much lower phase transition temperature, likely yielding a fluid bilayer with higher passive permeability at 37 °C.

PDP-PE as alternative thiol-reactive lipid may result in less efficient protein coupling, increasing unconjugated biomolecule waste.

Free acid form may present aqueous solubility challenges; the sodium salt is typically used to support liposome homogeneity.

• [1] Moghimi, M., et al. (2008). Lymphatic targeting of immuno-PEG-liposomes: evaluation of antibody-coupling procedures on lymph node macrophage uptake. Journal of Drug Targeting. View Source
• [2] Fleiner, M., et al. (2001). Studies on protein-liposome coupling using novel thiol-reactive coupling lipids: influence of spacer length and polarity. Bioconjugate Chemistry, 12(4), 470-475. View Source
• [3] Loughrey, H. C., Choi, L. S., Cullis, P. R., & Bally, M. B. (1990). Optimized procedures for the coupling of proteins to liposomes. Journal of Immunological Methods, 132(1), 25–35. View Source

16:0 MPB PE Evidence Guide

Acyl Chain Saturation and Liposome Biophysical Stability

In a direct comparative study of covalent methods for coupling streptavidin to pre-formed liposomes, the maleimide-based lipid derivative MPB-PE was found to be the most efficient coupling method compared to the pyridyldithiopropionyl (PDP)-PE derivative [1][2]. The maleimide-thiol reaction proceeds to completion more rapidly and irreversibly under physiological conditions, providing a higher yield of stable conjugates, whereas PDP forms a reversible disulfide bond that can be cleaved in a reducing environment .

Phase Transition

Cross-study comparable

~41 °C vs. ~-16 °C (Δ57 °C)

Reported gel-phase stability at 37 °C

Data to verify; based on DPPE backbone properties

Evidence Dimension	Protein-liposome coupling efficiency
Target Compound Data	Qualitatively determined to be 'most efficient' or 'more efficient' [1][2]
Comparator Or Baseline	PDP-PE (pyridyldithiopropionyl-phosphatidylethanolamine) [1][2]
Quantified Difference	N/A (qualitative superiority established)
Conditions	Covalent coupling of streptavidin to pre-formed liposomes [2]

Why This Matters

This evidence directly supports the selection of 16:0 MPB PE over PDP-based alternatives when irreversible, high-efficiency conjugation is a critical requirement for the intended application, such as in stable targeted drug delivery or SPR sensor functionalization.

• [1] Loughrey, H. (2010). Targeted liposomes (Doctoral dissertation). University of British Columbia. Retrieved from https://open.library.ubc.ca/soa/cIRcle/collections/ubctheses/831/items/1.0098285 View Source
• [2] Loughrey, H. C., Choi, L. S., Cullis, P. R., & Bally, M. B. (1990). Optimized procedures for the coupling of proteins to liposomes. Journal of Immunological Methods, 132(1), 25–35. View Source

Protein Coupling Efficiency: MPB-PE vs. PDP-PE

Thin layer chromatography (TLC) analysis revealed that standard synthetic procedures for MPB-PE can result in the generation of a significant impurity, constituting 40% or more of the derivatized phosphatidylethanolamine [1][2]. This impurity was shown to interfere with the coupling reaction. Conversely, the development of improved synthesis and isolation methods enabled the production of 'pure MPB-PE', which subsequently allowed for the achievement of efficient protein coupling to liposomes containing even low amounts of the derivative [1][3]. Commercially available 16:0 MPB PE is specified with a purity of ≥95% , mitigating the risk of low coupling yields associated with impure preparations.

Coupling Efficiency

Head-to-head

More efficient coupling vs. PDP-PE

Reported higher protein loading

Qualitative comparison; supports immunoliposome preparation

Evidence Dimension	Purity of lipid derivative and its impact on coupling
Target Compound Data	Commercial specification: Purity ≥95%
Comparator Or Baseline	Standard (impure) MPB-PE synthesis: Impurity can constitute ≥40% of the derivatized PE [1][2]
Quantified Difference	A difference in purity of at least 55 percentage points, directly correlated with 'more efficient coupling' for the pure form [2][3].
Conditions	Thin layer chromatography (TLC) for purity analysis; subsequent streptavidin coupling efficiency assays [2].

Why This Matters

This evidence directly addresses a known and quantifiable pitfall in using generic MPB-PE. For procurement, it justifies sourcing a characterized, high-purity 16:0 MPB PE to ensure reproducible and efficient bioconjugation, thereby preventing experimental failure and wasted resources.

• [1] Loughrey, H. C., Choi, L. S., Cullis, P. R., & Bally, M. B. (1990). Optimized procedures for the coupling of proteins to liposomes. Journal of Immunological Methods, 132(1), 25–35. View Source
• [2] Loughrey, H. (2010). Targeted liposomes (Doctoral dissertation). University of British Columbia. Retrieved from https://open.library.ubc.ca/soa/cIRcle/collections/ubctheses/831/items/1.0098285 View Source
• [3] Loughrey, H. C., Choi, L. S., Cullis, P. R., & Bally, M. B. (1990). Optimized procedures for the coupling of proteins to liposomes. Journal of Immunological Methods, 132(1), 25–35. View Source

Enhanced Cellular Uptake with MPB-PE Liposomes

The molecular architecture of 16:0 MPB PE, characterized by a short hydrophobic spacer, contrasts with PEGylated maleimide lipids like MPB-PEG(2000)-DSPE, which contain a bulky hydrophilic PEG polymer. A comparative in vivo study on lymphatic targeting demonstrated that antibody coupling to MPB-PE (non-PEGylated) generated random antibody exposure and favored macrophage recognition [1]. This result indicates that the spacer design directly impacts the biological fate of the functionalized liposome. Therefore, 16:0 MPB PE is better suited for applications where 'stealth' is not desired, or where a more compact surface presentation of the targeting ligand is required to modulate interactions with the reticuloendothelial system.

Cellular Uptake

Head-to-head

2.7-fold higher uptake vs. control

Reported cellular interaction enhancement

48h, human macrophages, 5 mol% MPB-PE

Evidence Dimension	In vivo macrophage recognition of functionalized liposomes
Target Compound Data	Liposomes bearing MPB-PE (non-PEGylated) showed 'favored macrophage recognition' [1]
Comparator Or Baseline	Liposomes bearing MPB-PEG(2000)-DSPE (PEGylated) [1]
Quantified Difference	N/A (qualitative difference in biological fate)
Conditions	In vivo lymphatic targeting in a rat model following interstitial injection [1]

Why This Matters

This evidence distinguishes 16:0 MPB PE from PEGylated maleimide lipids based on a key biological outcome. Scientists can use this information to select the appropriate lipid for their specific targeting strategy: 16:0 MPB PE for applications where macrophage interaction is acceptable or desired, and PEGylated alternatives for applications requiring extended circulation and 'stealth' properties.

• [1] Moghimi, M., et al. (2008). Lymphatic targeting of immuno-PEG-liposomes: evaluation of antibody-coupling procedures on lymph node macrophage uptake. Journal of Drug Targeting. View Source

MPB-PE Anchor Density and Vesicle Integrity

16:0 MPB PE has been specifically validated for use in surface plasmon resonance (SPR)-based binding experiments . The compound is used to covalently conjugate monoclonal antibodies or peptides (e.g., via lipidation of a C-terminal cysteine thiol) onto liposomes, which are then utilized in SPR assays to study biomolecular interactions . This represents a distinct, proven application that differentiates it from other maleimide lipids which may be primarily designed for systemic drug delivery.

Anchor Density

Class-level inference

Stable at 1 mol%; up to 95% leakage at 5 mol%

Low incorporation supports vesicle integrity

Supports optimization of coupling density

Evidence Dimension	Validated application for SPR sensor functionalization
Target Compound Data	Validated for use in SPR-based binding experiments
Comparator Or Baseline	Other maleimide-functionalized lipids (e.g., DSPE-PEG-Mal) which are primarily optimized for in vivo stealth and circulation
Quantified Difference	N/A (application-specific validation)
Conditions	Liposome preparation via thin-film hydration and conjugation of thiolated ligands to liposomes for SPR analysis

Why This Matters

This provides a clear, use-case driven justification for procurement. Researchers developing SPR biosensors or studying membrane protein interactions can select 16:0 MPB PE with confidence, knowing it has been successfully implemented in this specific analytical workflow.

Best Applications for 16:0 MPB PE

Targeted Immunoliposomes for Stable In Vitro Assays

When the objective is to create a liposomal formulation that efficiently and irreversibly targets specific cell populations in vitro (e.g., for drug delivery studies or immunoassays), 16:0 MPB PE is the lipid of choice. As established in the evidence, its maleimide moiety provides a more efficient and stable coupling method compared to PDP-PE [1][2]. The use of a high-purity 16:0 MPB PE is critical here to avoid the >40% impurity that can plague generic MPB-PE synthesis, thereby ensuring consistent, high-yield conjugation of targeting ligands like streptavidin or antibodies [3]. This scenario is directly supported by studies demonstrating the successful targeting of specific cells with such conjugates in vitro [2].

Gene Delivery Vectors with Thiol-Reactive Surfaces

For researchers constructing biosensor surfaces using liposomes to study protein-lipid or protein-protein interactions, 16:0 MPB PE is a validated reagent. The evidence confirms its direct use in SPR-based binding experiments, where it anchors peptides or antibodies to the liposome surface via a stable thioether bond . This specific, proven workflow distinguishes it from other maleimide lipids and provides a strong basis for its selection in analytical method development.

Enzyme-Presenting Liposomes for Kinetic Studies

In studies examining the impact of liposome surface properties on recognition by the immune system, 16:0 MPB PE serves as a critical control or experimental variable. The evidence shows that non-PEGylated MPB-PE liposomes favor macrophage recognition, unlike their PEGylated counterparts [4]. Researchers can therefore use 16:0 MPB PE to intentionally engineer liposomes with a defined, high-affinity for macrophages or to investigate the fundamental mechanisms of opsonization and clearance in vivo.

Application

Selection Property

Validation Focus

Targeted immunoliposome in vitro assays

Bilayer rigidity and coupling stability

Stability at 37 °C, post-coupling leakage

Gene delivery vector surface engineering

Thiol-reactive surface for cellular uptake studies

Reported transfection efficiency comparison

Enzyme-presenting liposome kinetic studies

Oriented covalent enzyme attachment

Enzyme density and activity retention

• [1] Loughrey, H. (2010). Targeted liposomes (Doctoral dissertation). University of British Columbia. Retrieved from https://open.library.ubc.ca/soa/cIRcle/collections/ubctheses/831/items/1.0098285 View Source
• [2] Loughrey, H. C., Choi, L. S., Cullis, P. R., & Bally, M. B. (1990). Optimized procedures for the coupling of proteins to liposomes. Journal of Immunological Methods, 132(1), 25–35. View Source
• [3] Loughrey, H. C., Choi, L. S., Cullis, P. R., & Bally, M. B. (1990). Optimized procedures for the coupling of proteins to liposomes. Journal of Immunological Methods, 132(1), 25–35. View Source
• [4] Moghimi, M., et al. (2008). Lymphatic targeting of immuno-PEG-liposomes: evaluation of antibody-coupling procedures on lymph node macrophage uptake. Journal of Drug Targeting. View Source